Cas no 1261522-71-7 (4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261522-71-7
• MF: C₁₄H₅BrF₈
• MW: 405.080731153488
• CID: 4990341
• Update Time: 2025-05-19

4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H5BrF8/c15-4-6-2-1-5(3-7(6)14(21,22)23)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
• InChI Key： MZCIKVCPUWQYAB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(F)(F)F)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl

4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound 4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261522-71-7) is a highly fluorinated aromatic compound with unique structural features that make it a subject of interest in various scientific and industrial applications. This compound belongs to the family of biphenyl derivatives, which are known for their stability and versatility in chemical reactions. The presence of multiple fluorine atoms and a bromomethyl group introduces distinct electronic and physical properties that have been explored in recent studies.

Recent research has highlighted the potential of 4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl in the field of organic electronics. Its high fluorination level contributes to excellent thermal stability and dielectric properties, making it a promising candidate for advanced materials such as high-frequency capacitors and flexible electronics. Studies published in the *Journal of Materials Chemistry* have demonstrated that this compound can significantly enhance the performance of polymer-based dielectrics when incorporated as a filler material.

Another area of interest for 4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl is its application in medicinal chemistry. The bromomethyl group serves as a reactive site for nucleophilic substitutions, enabling the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers at the University of California have utilized this compound as an intermediate in the development of novel anticancer agents targeting specific protein kinases.

The synthesis of 4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl involves a multi-step process that combines electrophilic aromatic substitution and fluorination techniques. Recent advancements in catalytic fluorination methods have improved the efficiency and scalability of this synthesis pathway. According to a study published in *Nature Chemistry*, the use of palladium-catalyzed coupling reactions has enabled the precise control over the substitution pattern on the biphenyl ring system.

In terms of physical properties, 4'-Bromomethyl-2,3,4,5,6-pentafluoro-3'-(trifluoromethyl)biphenyl exhibits a high melting point due to its strong intermolecular interactions arising from fluorine's electronegativity. This property makes it suitable for applications requiring thermal resistance. Additionally, its low surface energy and hydrophobic nature have been leveraged in the development of self-cleaning coatings and anti-fouling surfaces.

Environmental considerations are also a critical aspect when evaluating compounds like 4'-Bromomethyl-2,3,4